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Compound of Interest

Compound Name: 9-lodophenanthrene

Cat. No.: B092893

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 9-iodophenanthrene,
a chemical compound utilized in various research and development applications. Due to its
hazardous properties, strict adherence to safety protocols is imperative to ensure the well-
being of laboratory personnel and the integrity of experimental outcomes. This document
outlines the known hazards, handling procedures, personal protective equipment requirements,
and emergency response measures associated with 9-iodophenanthrene.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 9-iodophenanthrene is
fundamental to its safe handling and storage.
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Property Value Source
Molecular Formula CiaHol [1112][3]
Molecular Weight 304.13 g/mol [11[2][3]
Appearance Light yellow to yellow solid [4]
Melting Point 91-93 °C [11[2][4]
Boiling Point 411.0 £ 14.0 °C (Predicted) [4]
Density 1.692 + 0.06 g/cm? (Predicted) [4]
Solubility Insoluble in water [5]
Stability Stable, but light sensitive. [4]

Hazard Identification and Classification

9-lodophenanthrene is classified as a hazardous substance. The following table summarizes
its GHS hazard classifications.

Hazard Lo
. Code Description Source
Classification
Skin Irritation H315 Causes skin irritation [11[2]13]
o Causes serious eye
Eye Irritation H319 S [1][2]13]
Irritation
Specific Target Organ _
o _ May cause respiratory
Toxicity (Single H335 o [1][2]13]
irritation
Exposure)
Signal Word Warning [11[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 9-
iodophenanthrene to minimize exposure risk.
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Equipment Specification

A NIOSH/MSHA or European Standard EN 149
approved respirator should be used if exposure

Respiratory Protection limits are exceeded or if irritation or other
symptoms are experienced. A dust mask of type
N95 (US) is recommended.[1]

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye and Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[5]

] Wear appropriate protective gloves to prevent
Hand Protection ]
skin exposure.

) ] Wear appropriate protective clothing to prevent
Skin and Body Protection _
skin exposure.

Handling and Storage Protocols

Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory
environment.

Handling:

e Avoid contact with skin, eyes, and personal clothing.[6]

e Wash hands thoroughly after handling.[6]

» Avoid breathing dust or fumes.[6]

e Use only in a well-ventilated area or under a chemical fume hood.[6]
¢ Minimize dust generation and accumulation.[6]

o Keep away from sources of ignition.[6]
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e Do not eat, drink, or smoke when using this product.[6][7]

Storage:

o Keep container tightly closed in a dry, cool, and well-ventilated place.[5][6]
o Store in the dark as the compound is light-sensitive.[4]

e Incompatible with strong oxidizing agents.[4][5]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid measures should be taken.

Exposure Route First-Aid Protocol

If inhaled, remove to fresh air and keep at rest in
Inhalation a position comfortable for breathing. Call a

poison center or doctor if you feel unwell.[6]

Skin Contact If on skin, wash with plenty of soap and water.[6]

If in eyes, rinse cautiously with water for several
Eye Contact minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[6]

If swallowed, call a poison center or doctor if

Ingestion .
you feel unwell. Rinse mouth.[7]

Risk Assessment and Control Workflow

The following diagram illustrates a logical workflow for the risk assessment and control process
when working with 9-lodophenanthrene.
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Risk and Control for 9

dentity Hazards Evaluate Risks
- Skin Irritation (H315) Likelihood of exposure Elimination/Substitution
- Eye Irritation (H319) ~ Severiy of h:rm (Is it feasible to use a less hazardous chemical?)
- Respiratory Irritation (H335)
If not feasible
Emergency Response
Assess Exposure Potential Engineering Controls First-Aid Measures Spill & Accidental Release
- Inhalation of dust e hood - Inhalation: Fresh air - Evacuate area
- Dermal contact - Venilated enclosure - Skin: Wash with soap and water - Wear appropriate PPE
- Eye contact - Eyes: Rinse with water - Absorb with inert material

!

Administrative Controls
- Standard Operating Procedures (SOPs)
- Safety training

- Restricted access
Personal Protective Equipment (PPE)
- Gloves
- Safety glasses/goggles
- Lab coat
- Respirator (if needed)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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